4-[(S,S)-2,3-Epoxyhexyloxy]phenyl 4-(decyloxy)benzoate

Description

4-[(S,S)-2,3-Epoxyhexyloxy]phenyl 4-(decyloxy)benzoate is a chemical compound with the molecular formula C29H40O5 and a molecular weight of 468.62 . It is also known by synonyms such as WP 46, and 4-(((2S,3S)-3-Propyloxiran-2-yl)methoxy)phenyl 4-(decyloxy)benzoate . The compound has a CAS number of 107133-34-6 . It is identified as a ferroelectric liquid crystal and has been studied for the effect of polymer networks on its smectic-C* phase using high-resolution X-ray diffraction . Further investigations have been conducted using a polarizing microscope, optical dispersion, and UV-VIS spectroscopy .

From a safety perspective, 4-[(S,S)-2,3-Epoxyhexyloxy]phenyl 4-(decyloxy)benzoate is classified with the GHS07 symbol, indicating a warning . Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P264 (wash skin thoroughly after handling), P271 (use only outdoors or in a well-ventilated area), P280 (wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (if on skin, wash with plenty of water), and P305+P351+P338 (if in eyes, rinse cautiously with water for several minutes. remove contact lenses, if present and easy to do. continue rinsing) . The WGK Germany water hazard class is 3, indicating that it is severely hazardous to water .

While the search results do not list similar chemical compounds, related searches include compounds like 4-N-Decyloxybenzaldehyde, 4-Hexyloxyphenol, and 4-N-Propoxybenzaldehyde, which share structural similarities or are used in related chemical processes .

• CAS No.: 107133-34-6
• Product Name: 4-[(S,S)-2,3-Epoxyhexyloxy]phenyl 4-(decyloxy)benzoate
• Molecular Formula: C29H40O5
• Molecular Weight: 468.6 g/mol
• IUPAC Name: [4-[[(2S,3S)-3-propyloxiran-2-yl]methoxy]phenyl] 4-decoxybenzoate
• Standard InChI: InChI=1S/C29H40O5/c1-3-5-6-7-8-9-10-11-21-31-24-15-13-23(14-16-24)29(30)33-26-19-17-25(18-20-26)32-22-28-27(34-28)12-4-2/h13-20,27-28H,3-12,21-22H2,1-2H3/t27-,28-/m0/s1
• Standard InChIKey: SDWUPBPBMWMRLN-NSOVKSMOSA-N
• SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCC3C(O3)CCC
• Canonical SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCC3C(O3)CCC
• PubChem Compound: 14047308
• Last Modified: Apr 15 2024